3-Methanesulfinyl-2-methylpropanoic acid

• IUPAC Name: 2-methyl-3-methylsulfinylpropanoic acid
• InChI: InChI=1S/C5H10O3S/c1-4(5(6)7)3-9(2)8/h4H,3H2,1-2H3,(H,6,7)
• InChI Key: GMUYWEFEKTWXQE-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)C)C(=O)O
• Molecular Formula: C5H10O3S
• Molecular Weight: 150.20 g/mol

Description

3-Methanesulfinyl-2-methylpropanoic acid is a chemical compound with the CAS Number: 1248666-78-5. It has a molecular weight of 150.2 and is typically stored at 4 degrees Celsius. The compound is in the form of an oil.

Molecular Structure Analysis

The IUPAC name for this compound is 2-methyl-3-(methylsulfinyl)propanoic acid. The InChI code for this compound is 1S/C5H10O3S/c1-4(5(6)7)3-9(2)8/h4H,3H2,1-2H3,(H,6,7).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 150.2. It’s in the form of an oil and is typically stored at 4 degrees Celsius. The density of the compound is 1.4±0.1 g/cm^3. The boiling point is 400.0±28.0 °C at 760 mmHg. The vapour pressure is 0.0±2.0 mmHg at 25°C.

Scientific Research Applications

Atmospheric Chemistry and Environmental Impact

Methanesulfinic acid and its derivatives play a significant role in atmospheric chemistry, particularly in the oxidation processes involving sulfur-containing compounds. The study by Arsene et al. (2002) explored the gas-phase OH-radical initiated oxidation of dimethyl sulfoxide, identifying methane sulfinic acid as a major reaction product. This process is critical for understanding the atmospheric fate of sulfur compounds and their impact on air quality and climate change (Arsene et al., 2002).

Organic Synthesis and Catalysis

In organic synthesis, methanesulfinic acid derivatives are utilized for various catalytic and synthetic applications. Liu et al. (2013) developed a manganese dioxide-methanesulfonic acid system to promote direct coupling of benzylic ethers and carbamates with ketones via oxidative C-H bond activation. This method showcases the utility of methanesulfinic acid derivatives in facilitating novel bond-forming reactions, contributing to the development of more efficient and sustainable synthetic methodologies (Liu et al., 2013).

Environmental Science and Pollution Studies

Research by Chen and Finlayson-Pitts (2017) highlighted the temperature-dependent particle formation from reactions of methanesulfonic acid with amines and ammonia. This study underscores the significance of methanesulfinic acid derivatives in particle formation processes, which are vital for understanding atmospheric aerosol dynamics and their implications for cloud formation, weather patterns, and climate change (Chen & Finlayson‐Pitts, 2017).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.